3-fluoro-4-methoxy-N-(2-(4-(2-methoxyphenyl)piperazin-1-yl)ethyl)benzenesulfonamide

• IUPAC Name: 3-fluoro-4-methoxy-N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C20H26FN3O4S/c1-27-19-8-7-16(15-17(19)21)29(25,26)22-9-10-23-11-13-24(14-12-23)18-5-3-4-6-20(18)28-2/h3-8,15,22H,9-14H2,1-2H3
• InChI Key: ARJYADLIMDIGKF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NCCN2CCN(CC2)C3=CC=CC=C3OC)F
• Molecular Formula: C20H26FN3O4S
• Molecular Weight: 423.5 g/mol

Description

3-fluoro-4-methoxy-N-(2-(4-(2-methoxyphenyl)piperazin-1-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H26FN3O4S and its molecular weight is 423.5. The purity is usually 95%.
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Scientific Research Applications

Cognitive Enhancement

3-Fluoro-4-methoxy-N-(2-(4-(2-methoxyphenyl)piperazin-1-yl)ethyl)benzenesulfonamide, under the study name SB-399885, has been identified as a potent, selective 5-HT6 receptor antagonist with significant cognitive-enhancing properties. Research has shown that SB-399885 can reverse scopolamine-induced deficits in a rat novel object recognition paradigm and fully reverse age-dependent deficit in water maze spatial learning in aged rats. These cognitive enhancements are likely mediated through enhancements of cholinergic function, suggesting potential therapeutic utility for disorders characterized by cognitive deficits such as Alzheimer's disease and schizophrenia (Hirst et al., 2006).

Alzheimer's Disease Imaging

Another application involves using a derivative for imaging serotonin 1A (5-HT1A) receptors in the living brains of Alzheimer's disease patients. A selective serotonin 1A molecular imaging probe, identified for its similar structural properties, demonstrated significant decreases in 5-HT1A receptor densities in both hippocampi and raphe nuclei of Alzheimer's patients. This research supports the potential use of such compounds in diagnosing and understanding the progression of Alzheimer's disease through positron emission tomography (PET) imaging (Kepe et al., 2006).

Novel Antipsychotic Potential

Research into compounds with a similar structure, such as FMPD, has shown that they can act as potent antagonists of dopamine D2, 5-HT2A, and 5-HT6 receptors, with lower affinity for histamine H1 receptors than olanzapine. This suggests a potential for efficacy in treating schizophrenia and bipolar mania with a lower risk of treatment-emergent extrapyramidal symptoms, prolactin elevation, and weight gain. These findings are significant for the development of new antipsychotic medications (Rasmussen et al., 2005).